N-[4-(aminomethyl)phenyl]-4-butylcyclohexane-1-carboxamide

• IUPAC Name: N-[4-(aminomethyl)phenyl]-4-butylcyclohexane-1-carboxamide
• InChI: InChI=1S/C18H28N2O/c1-2-3-4-14-5-9-16(10-6-14)18(21)20-17-11-7-15(13-19)8-12-17/h7-8,11-12,14,16H,2-6,9-10,13,19H2,1H3,(H,20,21)
• InChI Key: DHULKCMALPIPFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NC2=CC=C(C=C2)CN
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

N-[4-(aminomethyl)phenyl]-4-butylcyclohexane-1-carboxamide is a chemical compound with the CAS Number: 1019400-32-8. It has a molecular weight of 288.43 and is typically stored at 4 degrees Celsius. The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H28N2O/c1-2-3-4-14-5-9-16 (10-6-14)18 (21)20-17-11-7-15 (13-19)8-12-17/h7-8,11-12,14,16H,2-6,9-10,13,19H2,1H3, (H,20,21). This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 288.43. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various cyclohexanecarboxamide derivatives and characterized them through techniques such as IR spectroscopy, NMR spectroscopy, and X-ray diffraction. These studies lay the groundwork for understanding the structural properties and potential reactivity of compounds like N-[4-(aminomethyl)phenyl]-4-butylcyclohexane-1-carboxamide. For instance, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives highlight the structural diversity and potential application of these compounds in material science and pharmaceutical research (Özer et al., 2009).

Chemical Transformations

The field also explores the chemical transformations of related compounds, offering insights into their reactivity and potential for creating new materials or drugs. For example, studies on the oxidative cyclization of diamides demonstrate the versatility of cyclohexanecarboxamide derivatives in chemical synthesis (Beckwith & Dyall, 1990).

Catalytic Applications

Research into copper-catalyzed intermolecular amidation and imidation of unactivated alkanes with cyclohexanecarboxamide derivatives illustrates the potential application of these compounds in catalysis, potentially leading to more efficient and selective chemical reactions (Tran et al., 2014).

Material Science

In material science, the synthesis of new soluble polyamides from cyclohexanecarboxamide derivatives demonstrates their utility in creating new materials with potentially unique properties, such as solubility, thermal stability, and mechanical strength (Liaw et al., 2000).

Drug Development

Moreover, studies on the synthesis and biological evaluation of certain cyclohexane-1-carboxamides as apoptosis inducers suggest the potential of these compounds in the development of new therapeutic agents, highlighting their relevance in medical and pharmaceutical research (Abd-Allah & Elshafie, 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.